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Introduction

Sodium hexametaphosphate (SHMP) is a widely used dispersing agent in soil analysis,

particularly for particle size determination using methods like the hydrometer or pipette

analysis.[1][2] Soil particles, especially clays, tend to aggregate due to the presence of

cementing agents like organic matter and cations.[3] Effective dispersion of these aggregates

into individual primary particles is crucial for accurate texture analysis.[1][3] SHMP facilitates

this dispersion through mechanisms such as charge neutralization and complexation with metal

ions that bind soil particles together.[4] This document provides a detailed experimental

protocol for the use of sodium hexametaphosphate as a soil dispersant.

Mechanism of Action

Sodium hexametaphosphate is a polyphosphate that, in solution, hydrolyzes to form

negatively charged polyphosphate anions.[4] These anions interact with soil particles in two

primary ways:

Cation Sequestration: Divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺, Al³⁺, Fe³⁺) act as

bridges between negatively charged clay particles, causing flocculation. SHMP sequesters

these cations, forming stable complexes and disrupting the bridges, which leads to the

separation of particles.[1][4]
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Increased Surface Charge: The polyphosphate anions adsorb onto the surfaces of soil

particles, increasing their net negative charge.[5] This enhances electrostatic repulsion

between the particles, preventing them from re-aggregating.[5][6]

Experimental Protocol: Soil Dispersion for Particle Size Analysis (Hydrometer Method)

This protocol is a synthesized standard procedure based on established methods for soil

texture analysis.

1. Materials and Reagents

Sodium Hexametaphosphate ((NaPO₃)₆)

Sodium Carbonate (Na₂CO₃) (optional, but recommended to raise pH and enhance

dispersion)[7][8]

Distilled or Deionized Water

Soil Sample: Air-dried and passed through a 2-mm sieve.

Equipment:

Analytical balance (± 0.01g sensitivity)[3]

1 L Volumetric flask[7]

250 mL or 500 mL Beakers[7][9]

Dispersion cups (milkshake mixer type)[7][9]

Electric mixer (10,000 rpm)[9]

1000 mL Sedimentation cylinders[3][7]

Stirring rods

Wash bottles

Stopwatch[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.jufuchemtech.com/news/how-does-sodium-hexametaphosphate-improve-the-dispersion-performance-of-solid-or-liquid-materials
https://www.jufuchemtech.com/news/how-does-sodium-hexametaphosphate-improve-the-dispersion-performance-of-solid-or-liquid-materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477672/
https://www.benchchem.com/product/b3428674?utm_src=pdf-body
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S1021-20192016000400005
https://uwlab.webhosting.cals.wisc.edu/wp-content/uploads/sites/17/2015/09/particle_size.pdf
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://soilfertility.osu.edu/sites/soilf/files/imce/Protocols/Texture%20Protocol%20-%20OSU%20Soil%20Fertility%20Lab%20%28July%202020%29.pdf
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://soilfertility.osu.edu/sites/soilf/files/imce/Protocols/Texture%20Protocol%20-%20OSU%20Soil%20Fertility%20Lab%20%28July%202020%29.pdf
https://soilfertility.osu.edu/sites/soilf/files/imce/Protocols/Texture%20Protocol%20-%20OSU%20Soil%20Fertility%20Lab%20%28July%202020%29.pdf
https://uwlab.webhosting.cals.wisc.edu/wp-content/uploads/sites/17/2015/09/particle_size.pdf
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://soilfertility.osu.edu/sites/soilf/files/imce/Protocols/Texture%20Protocol%20-%20OSU%20Soil%20Fertility%20Lab%20%28July%202020%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrometer (ASTM 152H)[9]

Thermometer[3]

Amyl alcohol (optional, for foam control)[7]

2. Preparation of Dispersing Solution

Several concentrations of sodium hexametaphosphate solution are cited in various standard

methods. The following table summarizes common preparations. The choice of concentration

can depend on the soil type and specific laboratory standards.[10] For general purposes, a 4%

solution is common. Some methods recommend the addition of sodium carbonate to create a

more alkaline solution, which can improve the dispersing action.[8]
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Solution
Component

Concentration (g/L) Preparation Notes Reference

Sodium

Hexametaphosphate
35.7

Dissolve 35.7g of

(NaPO₃)₆ and 7.94g

of Na₂CO₃ in distilled

water and bring to a 1

L volume.

[7]

Sodium

Hexametaphosphate
40

Dissolve 40g of

(NaPO₃)₆ in 1 L of

distilled water. Allow to

stand for at least 4

hours before use.

[11][12]

Sodium

Hexametaphosphate
50

Dissolve 50g of

(NaPO₃)₆ in distilled

water and dilute to 1

L. This creates a 5%

solution.

[3]

Sodium

Hexametaphosphate
100

Recommended for

improved accuracy,

especially when

organic matter is

present.

[13]

3. Experimental Procedure

Sample Preparation: Weigh out 40-50 g of air-dried soil (that has passed through a 2-mm

sieve) and place it into a 250 mL beaker.[3][7][12] For soils with high clay or silt content, the

sample size may need to be reduced to 20-25 g.[3][7]

Dispersion:

Add 125 mL of the sodium hexametaphosphate dispersing solution to the soil in the

beaker.[12]

Add distilled water to bring the total volume to approximately 200 mL.[9]
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Stir the mixture thoroughly with a glass rod to wet all the soil particles.

Allow the sample to soak for a minimum of 16 hours (overnight) to ensure complete

disintegration of aggregates.[7][12]

Mechanical Mixing:

Quantitatively transfer the soil slurry from the beaker to a dispersion cup. Use a wash

bottle with distilled water to rinse any remaining soil from the beaker into the cup.[9]

Place the cup on an electric mixer and mix for 5-10 minutes.[7][9]

Sedimentation:

Immediately after mixing, transfer the entire suspension to a 1000 mL sedimentation

cylinder.[3][7] Use a wash bottle to ensure all particles are transferred.

Add distilled water to bring the volume up to the 1000 mL mark.[3][7]

Prepare a blank cylinder containing 125 mL of the dispersing solution and brought to 1000

mL with distilled water.[11]

Using a plunger or by stoppering and inverting the cylinder, mix the suspension thoroughly

for 1 minute.[12]

If foam develops on the surface, a few drops of amyl alcohol can be added.[7]

Place the cylinder in a location free from vibrations and start the stopwatch immediately.

Hydrometer Readings:

Carefully insert the hydrometer into the suspension.

Take hydrometer and temperature readings at specified time intervals (e.g., 40 seconds, 7

hours) as required by the specific particle size analysis method (e.g., ASTM D422,

Bouyoucos).[3][7][12]

Take corresponding readings from the blank cylinder.
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Data Presentation

The following table summarizes key quantitative parameters from various standard protocols

for soil dispersion using sodium hexametaphosphate.

Parameter Value Notes References

Dispersing Agent

Concentration

Sodium

Hexametaphosphate
35.7 g/L

With 7.94 g/L Sodium

Carbonate
[7]

Sodium

Hexametaphosphate
40 g/L - [11][12]

Sodium

Hexametaphosphate
50 g/L (5%) - [3]

Soil Sample Weight

Standard 40-50 g
Air-dried, <2 mm

fraction
[3][7][12]

High Clay/Silt Content 20-25 g

To keep suspension

density within

hydrometer range

[3][7]

Procedure Timings

Soaking Time ≥ 16 hours
Overnight soaking is

common
[7][12]

Mechanical Mixing

Time
5-10 minutes

Using a high-speed

disperser
[7][9]

Hydrometer Reading

(Sand)
40 seconds

For sand fraction

determination
[3][7]

Hydrometer Reading

(Clay)
~7 hours

Varies by method, for

clay fraction

determination

[7]
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Experimental Workflow

Sample Preparation Weigh 40-50g
Air-Dried Soil (<2mm) Dispersion Add 125mL SHMP Solution Soak for >= 16 hours Mechanical Mixing Transfer to

Dispersion Cup Mix for 5-10 min Sedimentation Transfer to
1000mL Cylinder Agitate for 1 min Measurement Take Hydrometer

Readings at Timed Intervals

Click to download full resolution via product page

Workflow for soil dispersion using sodium hexametaphosphate.

Signaling Pathway/Logical Relationship
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Aggregated Soil Particles
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Add Sodium Hexametaphosphate
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Dispersion Mechanisms

Cation Sequestration
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Increased Negative
Surface Charge

Disruption of Cation Bridges Enhanced Electrostatic
Repulsion
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Mechanism of sodium hexametaphosphate in soil dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. apecwater.com [apecwater.com]

3. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]

4. how does sodium hexametaphosphate promotedispersion of clay particle [whwanze.com]

5. How does Sodium Hexametaphosphate Improve the Dispersion Performance of Solid or
Liquid Materials? [jufuchemtech.com]

6. The Effect of Sodium Hexametaphosphate on the Dispersion and Polishing Performance
of Lanthanum–Cerium-Based Slurry - PMC [pmc.ncbi.nlm.nih.gov]

7. soilhealthinstitute.org [soilhealthinstitute.org]

8. The effect of type, concentration and volume of dispersing agent on the magnitude of the
clay content determined by the hydrometer analysis [scielo.org.za]

9. soilfertility.osu.edu [soilfertility.osu.edu]

10. ccil.com [ccil.com]

11. dot.ca.gov [dot.ca.gov]

12. civillabs.kashanu.ac.ir [civillabs.kashanu.ac.ir]

13. Revisiting soil texture analysis: Practices towards a more accurate Bouyoucos method -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Soil Dispersion
Using Sodium Hexametaphosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428674#sodium-hexametaphosphate-experimental-
protocol-for-soil-dispersion]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3428674?utm_src=pdf-custom-synthesis
https://www.researchgate.net/post/Is_it_possible_to_use_sodium_polyphosphate_instead_of_sodium_hexametaphosphate_when_measuring_soil_texture
https://www.apecwater.com/blogs/water-quality/j29-how-is-shmp-used-as-a-dispersing-agent-and-deflocculating-agent
https://uwlab.webhosting.cals.wisc.edu/wp-content/uploads/sites/17/2015/09/particle_size.pdf
https://whwanze.com/chemicals-knowledge/3228.html
https://www.jufuchemtech.com/news/how-does-sodium-hexametaphosphate-improve-the-dispersion-performance-of-solid-or-liquid-materials
https://www.jufuchemtech.com/news/how-does-sodium-hexametaphosphate-improve-the-dispersion-performance-of-solid-or-liquid-materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477672/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477672/
https://soilhealthinstitute.org/app/uploads/2022/06/SOP_PSA_hydrometerPSA_V3.pdf
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S1021-20192016000400005
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S1021-20192016000400005
https://soilfertility.osu.edu/sites/soilf/files/imce/Protocols/Texture%20Protocol%20-%20OSU%20Soil%20Fertility%20Lab%20%28July%202020%29.pdf
https://www.ccil.com/wp-content/uploads/2021/03/LS-702-R33-Feb-2021.pdf
https://dot.ca.gov/-/media/dot-media/programs/engineering/documents/californiatestmethods-ctm/ctm-203-a11y.pdf
https://civillabs.kashanu.ac.ir/file/download/page/1593845138-d-422-63-r02-rdqymg-.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9119835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9119835/
https://www.benchchem.com/product/b3428674#sodium-hexametaphosphate-experimental-protocol-for-soil-dispersion
https://www.benchchem.com/product/b3428674#sodium-hexametaphosphate-experimental-protocol-for-soil-dispersion
https://www.benchchem.com/product/b3428674#sodium-hexametaphosphate-experimental-protocol-for-soil-dispersion
https://www.benchchem.com/product/b3428674#sodium-hexametaphosphate-experimental-protocol-for-soil-dispersion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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